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Compound of Interest

Compound Name: Methyl 2-methylbutyrate

Cat. No.: B153919 Get Quote

An In-depth Technical Guide to the Physical Properties of Methyl 2-Methylbutyrate: Boiling

Point and Density

Introduction
Methyl 2-methylbutyrate (CAS No: 868-57-5) is an organic ester recognized for its

characteristic sweet, fruity, and apple-like aroma.[1][2][3] This volatile compound is a

component in the fragrance of various fruits and is utilized as a flavoring agent in the food

industry and a fragrance component in perfumery.[2] For researchers, scientists, and

professionals in drug development, a thorough understanding of its physical properties is

crucial for its application in synthesis, formulation, and quality control. This guide provides a

detailed examination of two key physical properties of methyl 2-methylbutyrate: its boiling

point and density. It will cover the established values for these properties and provide in-depth,

field-proven methodologies for their experimental determination.

Core Physical Properties of Methyl 2-Methylbutyrate
The boiling point and density are fundamental physical constants that provide insight into the

intermolecular forces and the purity of a substance. For methyl 2-methylbutyrate, these

properties are well-documented in scientific literature and chemical databases.
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Physical Property Value Conditions Source(s)

Boiling Point 113-118 °C at 1 atm [2][4][5]

Density 0.88 g/mL at 25 °C [2]

0.879-0.883 g/mL Not specified [1]

0.881-0.886 g/ml at 20°c [3]

Table 1: Summary of the Physical Properties of Methyl 2-Methylbutyrate

Experimental Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[6] At this temperature, the liquid undergoes a phase

transition to a gas. The determination of an accurate boiling point is a valuable indicator of a

substance's purity.

Methodology: Micro-Boiling Point Determination
For research and development settings where sample volumes may be limited, the micro-

boiling point method is a highly efficient and accurate technique.

Principle: This method relies on the principle that the vapor pressure of a liquid increases with

temperature. By heating a small sample of the liquid and observing the temperature at which a

continuous stream of vapor bubbles emerges and then ceases, allowing the liquid to be drawn

into a capillary tube, the boiling point can be precisely determined.[7][8]

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)
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Clamps and stand

Step-by-Step Protocol:

Sample Preparation: Place a few milliliters of methyl 2-methylbutyrate into a small test

tube.[9]

Capillary Insertion: Insert a capillary tube, with the sealed end facing upwards, into the test

tube containing the liquid.[9][10]

Apparatus Assembly: Clamp the test tube and immerse it in a heating bath (e.g., paraffin oil)

along with a thermometer.[10] Ensure the thermometer bulb is positioned close to the test

tube.

Heating: Begin to heat the bath slowly and stir to ensure uniform temperature distribution.

[10]

Observation: As the temperature approaches the boiling point of methyl 2-methylbutyrate,

a stream of bubbles will be observed emerging from the open end of the capillary tube.[8][9]

Temperature Recording: When a steady and continuous stream of bubbles is observed, stop

heating.[7][9] As the apparatus cools, the bubbling will slow down and stop. The temperature

at which the liquid begins to enter the capillary tube is the boiling point of the substance.[7][9]

Verification: For enhanced accuracy, repeat the measurement to ensure reproducibility.

Workflow for Boiling Point Determination
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Caption: Experimental workflow for micro-boiling point determination.
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Experimental Determination of Density
Density is a fundamental physical property defined as the mass of a substance per unit

volume.[11][12] It is an intrinsic property that can be used to identify a substance and assess

its purity.

Methodology: Density Determination using a
Pycnometer or Graduated Cylinder
The density of a liquid can be accurately determined by measuring the mass of a known

volume of the liquid.

Principle: The principle is straightforward: accurately measure a specific volume of the liquid

and then determine its mass using an analytical balance. The density is then calculated by

dividing the mass by the volume.[11][12]

Apparatus:

Graduated cylinder or a more precise volumetric flask/pycnometer

Analytical balance

Step-by-Step Protocol:

Weigh the Empty Container: Accurately weigh a clean and dry graduated cylinder (or

pycnometer) on an analytical balance and record its mass (m1).[11]

Measure the Volume: Carefully add a specific volume of methyl 2-methylbutyrate to the

graduated cylinder. Record the volume (V) by reading the bottom of the meniscus at eye

level to avoid parallax error.[11]

Weigh the Filled Container: Weigh the graduated cylinder containing the methyl 2-
methylbutyrate and record the total mass (m2).

Calculate the Mass of the Liquid: The mass of the methyl 2-methylbutyrate (m) is the

difference between the mass of the filled cylinder and the empty cylinder (m = m2 - m1).[13]

Calculate the Density: The density (ρ) is calculated using the formula ρ = m/V.[11]
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Repeat for Accuracy: To ensure the reliability of the results, it is advisable to repeat the

measurement several times and calculate an average value.[11]

Workflow for Density Determination
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Caption: Experimental workflow for the determination of liquid density.

Conclusion
The boiling point and density of methyl 2-methylbutyrate are critical physical parameters for

its handling, application, and quality assessment in scientific and industrial settings. The

established values provide a benchmark for researchers, while the detailed experimental

protocols outlined in this guide offer a practical framework for the accurate and reliable in-

house determination of these properties. Adherence to these methodologies will ensure data

integrity and contribute to the successful application of methyl 2-methylbutyrate in research

and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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